beta-D-Fructose 2-phosphate

• CAS No.: 108102-98-3
• Product Name: beta-D-Fructose 2-phosphate
• Molecular Formula: C6H13O9P
• Molecular Weight: 260.14 g/mol
• IUPAC Name: [(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C6H13O9P/c7-1-3-4(9)5(10)6(2-8,14-3)15-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4-,5+,6+/m1/s1
• Standard InChIKey: PMTUDJVZIGZBIX-ZXXMMSQZSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@](O1)(CO)OP(=O)(O)O)O)O)O
• SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)O
• Physical Description: Solid
• Description: Beta-D-Fructose 2-phosphate, also known as 2-O-phosphono-b-D-fructofuranose or b-D-fructofuranose 2-phosphate, belongs to the class of organic compounds known as c-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a C-glycosidic bond. Beta-D-Fructose 2-phosphate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Beta-D-Fructose 2-phosphate can be converted into D-fructose; which is catalyzed by the enzyme 14 kda phosphohistidine phosphatase. In humans, Beta-D-fructose 2-phosphate is involved in the fructose intolerance, hereditary pathway and the fructose and mannose degradation pathway. Beta-D-Fructose 2-phosphate is also involved in the metabolic disorder called the fructosuria pathway.; Beta-D-fructofuranose 2-phosphate is the beta-anomer of D-fructofuranose 2-phosphate. It derives from a beta-D-fructofuranose. It is a conjugate acid of a beta-D-fructofuranose 2-phosphate(2-).
• Synonyms: fructofuranose 2-phosphate; fructose-2-phosphate
• PubChem Compound: 193537
• Last Modified: Nov 11 2021